Cas no 1088200-43-4 (2-[2-(4-Methoxyphenyl)-1-pyrrolidinyl]acetamide)

• Product Name: 2-[2-(4-Methoxyphenyl)-1-pyrrolidinyl]acetamide
• CAS No: 1088200-43-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5700511
• PubChem ID: 45496508
• Update Time: 2025-07-20

2-[2-(4-Methoxyphenyl)-1-pyrrolidinyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Methoxyphenyl)-1-pyrrolidinyl]acetamide
• EN300-238773
• 2-[2-(4-methoxyphenyl)pyrrolidin-1-yl]acetamide
• AKOS005207359
• Z103857906
• CHEMBL4522305
• F2147-0534
• 1088200-43-4

• Inchi： 1S/C13H18N2O2/c1-17-11-6-4-10(5-7-11)12-3-2-8-15(12)9-13(14)16/h4-7,12H,2-3,8-9H2,1H3,(H2,14,16)
• InChI Key： WHVNVBOXXYDMFY-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCC1C1C=CC(=CC=1)OC)N

Computed Properties

• Exact Mass: 234.137
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[2-(4-Methoxyphenyl)-1-pyrrolidinyl]acetamide

Comprehensive Overview of 2-[2-(4-Methoxyphenyl)-1-pyrrolidinyl]acetamide (CAS No. 1088200-43-4)

2-[2-(4-Methoxyphenyl)-1-pyrrolidinyl]acetamide, with the CAS number 1088200-43-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine and acetamide functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and therapeutic potential.

The molecular structure of 2-[2-(4-Methoxyphenyl)-1-pyrrolidinyl]acetamide includes a 4-methoxyphenyl moiety attached to a pyrrolidine ring, further linked to an acetamide group. This configuration is crucial for its interactions with biological targets, making it a subject of study in medicinal chemistry. The compound's CAS No. 1088200-43-4 is frequently searched in scientific databases, reflecting its relevance in current research trends.

In recent years, the demand for novel compounds like 2-[2-(4-Methoxyphenyl)-1-pyrrolidinyl]acetamide has surged due to the growing focus on personalized medicine and targeted therapies. Researchers are investigating its potential role in modulating specific biochemical pathways, which could lead to breakthroughs in treating various conditions. The compound's pyrrolidine core is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs.

Another area of interest is the compound's synthetic accessibility and derivatization potential. Scientists are exploring ways to modify its structure to enhance its pharmacological properties, such as bioavailability and selectivity. The 4-methoxyphenyl group, for instance, can be altered to fine-tune the compound's interaction with enzymes or receptors, making it a versatile candidate for further study.

From an industrial perspective, 2-[2-(4-Methoxyphenyl)-1-pyrrolidinyl]acetamide is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are seeking eco-friendly methods to produce such compounds without compromising yield or purity. This aligns with the broader trend of reducing the carbon footprint in chemical manufacturing.

In summary, 2-[2-(4-Methoxyphenyl)-1-pyrrolidinyl]acetamide (CAS No. 1088200-43-4) represents a promising area of research in both academia and industry. Its unique structure and potential applications make it a valuable subject for ongoing studies, particularly in the fields of drug development and sustainable chemistry. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine.